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Compound of Interest

Compound Name: Platycoside G1

Cat. No.: B2483327

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and data for the analysis of
Platycoside G1, a prominent triterpenoid saponin isolated from the roots of Platycodon
grandiflorum. Platycoside G1, also known as Deapi-platycoside E, is recognized for its potent
antioxidant activities and is a key analyte in the quality control and pharmacological research of
Platycodon grandiflorum extracts.[1][2] This document outlines standardized protocols for
accurate and reproducible quantification of Platycoside G1 using High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), along with
information on its chemical properties and biological significance.

Chemical and Physical Properties

Platycoside G1 is a complex glycoside with a triterpenoid aglycone backbone. Its chemical
properties are summarized in the table below.
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Property Value Source
Synonyms Deapi-platycoside E [3114]
Molecular Formula Ce64H104034 [1][3]
Molecular Weight 1417.49 g/mol [11[3]
CAS Number 849758-42-5 [1][3]
Appearance White to off-white solid [1]
Purity (Commercial Standard) 95% - 99% [31[4]

N Soluble in DMSO (100 mg/mL
Solubility ) o [1]
with sonication)

) -80°C for 6 months; -20°C for 1
Storage (in solvent) _ [1]
month (protect from light)

Analytical Methodologies

Accurate quantification of Platycoside G1 is crucial for quality control of herbal medicines and
for pharmacokinetic studies. HPLC with UV or Evaporative Light Scattering Detection (ELSD)
and LC-MS are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used method for the quantification of Platycoside G1.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Standards of Platycoside G1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2483327#analytical-standards-for-platycoside-g1-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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